Cas no 754977-02-1 (6-(pyrrolidin-1-yl)pyridin-3-ylmethanamine)

• Product Name: 6-(pyrrolidin-1-yl)pyridin-3-ylmethanamine
• CAS No: 754977-02-1
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• MDL: MFCD09049100
• CID: 1070168
• PubChem ID: 16776654
• Update Time: 2025-07-24

6-(pyrrolidin-1-yl)pyridin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [6-(1-Pyrrolidinyl)-3-pyridinyl]methanamine
• (6-pyrrolidin-1-ylpyridin-3-yl)methylamine
• AC1Q542F
• AG-A-06357
• AG-L-55603
• AGN-PC-015W2Y
• CTK7E5154
• MolPort-004-296-701
• 6-(pyrrolidin-1-yl)pyridin-3-ylmethanamine
• (6-pyrrolidin-1-ylpyridin-3-yl)methanamine
• Z239126458
• [6-(pyrrolidin-1-yl)pyridin-3-yl]methanamine
• AKOS000133022
• [(6-pyrrolidin-1-ylpyridin-3-yl)methyl]amine
• 754977-02-1
• EN300-31075
• (6-(pyrrolidin-1-yl)pyridin-3-yl)methanamine
• SCHEMBL10254779
• F2147-1544
• BS-13796
• SB53854

• MDL： MFCD09049100
• Inchi： 1S/C10H15N3/c11-7-9-3-4-10(12-8-9)13-5-1-2-6-13/h3-4,8H,1-2,5-7,11H2
• InChI Key： NVXFTULJPIFMJJ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(CN)=CN=2)CCCC1

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Melting Point: 57-59 °C
• Boiling Point: 358.2±32.0 °C at 760 mmHg
• Flash Point: 164.3±22.3 °C

6-(pyrrolidin-1-yl)pyridin-3-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(pyrrolidin-1-yl)pyridin-3-ylmethanamine

Comprehensive Overview of 6-(pyrrolidin-1-yl)pyridin-3-ylmethanamine (CAS No. 754977-02-1): Properties, Applications, and Research Insights

The compound 6-(pyrrolidin-1-yl)pyridin-3-ylmethanamine, identified by its CAS number 754977-02-1, is a specialized organic molecule gaining attention in pharmaceutical and chemical research. This pyridine derivative features a pyrrolidine substituent and an aminomethyl functional group, making it a versatile intermediate for drug discovery and material science. Its unique structure contributes to its potential in modulating biological targets, particularly in central nervous system (CNS) research and enzyme inhibition studies.

In recent years, the demand for heterocyclic compounds like 6-(pyrrolidin-1-yl)pyridin-3-ylmethanamine has surged due to their role in developing small-molecule therapeutics. Researchers frequently search for "pyridine-based amine synthesis" or "pyrrolidine derivatives in drug design," reflecting its relevance in modern medicinal chemistry. The compound’s logP and hydrogen bonding capacity align with trends favoring bioavailability optimization, a hot topic in AI-driven drug discovery platforms.

The synthesis of CAS 754977-02-1 typically involves nucleophilic substitution reactions on halogenated pyridines, followed by reductive amination. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for high-throughput screening (HTS) applications. Notably, its molecular weight (177.24 g/mol) and solubility profile make it suitable for in vitro assays, addressing common queries like "water-soluble pyrrolidine-pyridine hybrids."

Beyond pharmaceuticals, 6-(pyrrolidin-1-yl)pyridin-3-ylmethanamine is explored in agrochemicals and catalysis. Its electron-rich nitrogen atoms facilitate interactions with transition metals, sparking interest in "ligand design for catalysis" discussions. Environmental scientists also investigate its biodegradation pathways, responding to growing concerns about green chemistry principles.

In conclusion, 754977-02-1 exemplifies the intersection of structural diversity and functional adaptability in modern chemistry. As computational modeling and fragment-based drug discovery advance, this compound’s role in addressing "undruggable targets" and "selective receptor modulation" will likely expand, solidifying its position in cutting-edge research.